Cas no 1806858-54-7 (2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide
• CAS No: 1806858-54-7
• MF: C₇H₄F₂IN₃O₃
• MW: 343.026240348816
• CID: 4892798
• Update Time: 2025-06-13

2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide

• Inchi： 1S/C7H4F2IN3O3/c8-6(9)5-3(13(15)16)1-2(10)4(12-5)7(11)14/h1,6H,(H2,11,14)
• InChI Key： WXFRQRAWJYOKBS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1C(N)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide

Recent Advances in the Study of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide (CAS: 1806858-54-7)

The compound 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide (CAS: 1806858-54-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and structural optimization of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide, with particular emphasis on its role as a versatile intermediate in the construction of more complex molecules. Researchers have employed advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, to functionalize the pyridine core and introduce diverse substituents. These efforts have yielded a series of derivatives with enhanced biological activity and improved pharmacokinetic profiles, paving the way for further preclinical evaluation.

In addition to its synthetic utility, 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide has demonstrated promising biological activity in various assays. Recent in vitro studies have revealed its potential as an inhibitor of key enzymatic targets involved in inflammatory and oncogenic pathways. For instance, the compound has shown selective inhibition of certain kinases, suggesting its applicability in the development of targeted therapies for cancer and autoimmune diseases. These findings are supported by molecular docking studies, which highlight the compound's ability to interact with critical residues in the active sites of target proteins.

Pharmacological evaluations of 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide have also provided insights into its metabolic stability and toxicity profile. Preliminary in vivo studies in animal models have indicated favorable bioavailability and low systemic toxicity, making it a viable candidate for further drug development. However, challenges such as optimizing its solubility and reducing potential off-target effects remain areas of active investigation. Researchers are exploring formulation strategies, including the use of prodrugs and nanoparticle-based delivery systems, to address these limitations.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-nitropyridine-6-carboxamide (CAS: 1806858-54-7) represents a promising scaffold in medicinal chemistry, with demonstrated potential in both synthetic and biological contexts. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. The compound's unique structural features and versatile reactivity underscore its value as a tool for drug discovery and a subject of fundamental chemical research.